![molecular formula C19H21NO4 B2814671 2-[(2-Ethylphenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate CAS No. 1351781-36-6](/img/structure/B2814671.png)
2-[(2-Ethylphenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate
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Description
The compound is a complex organic molecule that contains functional groups such as an amine, an ester, and an aromatic ring . It seems to be a derivative of acetic acid, with additional functional groups attached.
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups . The ethylphenyl group would likely contribute to the overall stability of the molecule, while the presence of the ester and amine groups could potentially introduce sites of reactivity.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups . For example, the presence of an ester could make it somewhat polar, potentially affecting its solubility in different solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.Scientific Research Applications
Antitumor Activity
One study involved the synthesis of a related compound, Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, which demonstrated significant antitumor activity against various cancer cell lines. This highlights the potential of similar compounds in cancer research and treatment strategies (Ju Liu et al., 2018).
Catalysis in Organic Synthesis
The List-Barbas-Mannich reaction, a critical process in organic synthesis, can be catalyzed by compounds like ethyl (p-methoxyphenylimino)acetate, leading to γ-oxo-α-amino acid derivatives. This demonstrates the compound's utility in synthesizing complex organic molecules with high yield and stereoselectivity (S. Perera et al., 2013).
Corrosion Inhibition
Research on quinoxalines, including derivatives similar to the target compound, has shown these chemicals to be effective corrosion inhibitors for metals like copper. This suggests potential applications in protecting metal surfaces in various industrial settings (A. Zarrouk et al., 2014).
Crystal Structure and Synthesis
Studies have also focused on the synthesis and crystal structure analysis of related compounds, demonstrating their complex molecular architectures. These insights are valuable for understanding the structural basis of their biological or catalytic activities (I. Yavari et al., 2002).
properties
IUPAC Name |
[2-(2-ethylanilino)-2-oxoethyl] 2-(3-methoxyphenyl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-3-15-8-4-5-10-17(15)20-18(21)13-24-19(22)12-14-7-6-9-16(11-14)23-2/h4-11H,3,12-13H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHQRSAHUKIGLGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)COC(=O)CC2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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